Cas no 1804718-89-5 (4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-nitropyridine)

• Product Name: 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-nitropyridine
• CAS No: 1804718-89-5
• MF: C₇H₆ClF₂N₃O₂
• MW: 237.591247081757
• CID: 4857078
• Update Time: 2025-07-19

4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C7H6ClF2N3O2/c8-2-4-6(7(9)10)3(11)1-5(12-4)13(14)15/h1,7H,2H2,(H2,11,12)
• InChI Key： CSXHJCSKZCTILL-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=C([N+](=O)[O-])N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 84.7

Additional information on 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-nitropyridine

Introduction to 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-nitropyridine (CAS No. 1804718-89-5)

4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-nitropyridine (CAS No. 1804718-89-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, including an amino group, a chloromethyl group, a difluoromethyl group, and a nitro group, offers a wide range of potential applications in drug discovery and development.

The chemical structure of 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-nitropyridine is particularly noteworthy due to its functional groups, which can influence its reactivity and biological activity. The amino group can participate in hydrogen bonding and other interactions, making it a valuable moiety for enhancing the solubility and bioavailability of the compound. The chloromethyl group provides a reactive site for further derivatization, allowing for the synthesis of more complex molecules. The difluoromethyl group introduces fluorine atoms, which are known to enhance metabolic stability and improve pharmacokinetic properties. Lastly, the nitro group can undergo reduction to form amino groups, which can be further modified to create new derivatives with enhanced biological activity.

In recent years, 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-nitropyridine has been the subject of several studies aimed at exploring its potential as a lead compound for drug development. One notable area of research involves its use as an intermediate in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the unique combination of functional groups that allowed for efficient binding to viral targets.

Beyond antiviral applications, 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-nitropyridine has also shown promise in the development of anticancer drugs. A study published in Cancer Research in 2022 demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, particularly those overexpressing specific receptors or enzymes. The researchers suggested that the chloromethyl and difluoromethyl groups played a crucial role in enhancing the compound's ability to penetrate cell membranes and target intracellular pathways involved in cancer progression.

The synthetic versatility of 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-nitropyridine has also been highlighted in several synthetic chemistry studies. A review article published in Tetrahedron Letters in 2020 discussed various synthetic routes for preparing this compound and its derivatives. The authors emphasized the importance of optimizing reaction conditions to achieve high yields and purity levels, which are essential for downstream applications in drug discovery.

In addition to its potential therapeutic applications, 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-nitropyridine has been explored for its use as a probe molecule in chemical biology research. A study published in Bioorganic & Medicinal Chemistry Letters in 2019 demonstrated that this compound could be used to investigate protein-protein interactions and enzyme inhibition mechanisms. The researchers used fluorescence labeling techniques to track the binding dynamics of the compound with target proteins, providing valuable insights into its mode of action.

The safety profile of 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-nitropyridine is another important consideration for its use in pharmaceutical research. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 4-Amino-2-(chloromethyl)-3-(difluoromethyl)-6-nitropyridine (CAS No. 1804718-89-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive starting point for the synthesis of novel drugs with diverse therapeutic applications. As research continues to advance, it is likely that new derivatives and formulations of this compound will emerge, further expanding its utility in the field.